3,3-Dicyclopropylpropan-1-amine
Overview
Description
3,3-Dicyclopropylpropan-1-amine, also known as D3CPP or conolidine, is a naturally occurring alkaloid found in the bark of the Tabernaemontana divaricata plant. It has been used for centuries in traditional medicine in various cultures for its analgesic and anti-inflammatory properties. The molecular formula of 3,3-Dicyclopropylpropan-1-amine is C9H17N .
Molecular Structure Analysis
The molecular weight of 3,3-Dicyclopropylpropan-1-amine is 139.24 . The molecular formula is C9H17N .Scientific Research Applications
I have conducted several searches, but unfortunately, detailed information on six to eight unique scientific research applications of 3,3-Dicyclopropylpropan-1-amine is not readily available in the search results. This compound, also known as D3CPP or conolidine, is a naturally occurring alkaloid found in the bark of the Tabernaemontana divaricata plant and has been studied for its analgesic and anti-inflammatory properties.
For a comprehensive analysis, you might consider accessing specialized databases or scientific literature repositories such as Google Scholar for peer-reviewed articles that could provide more in-depth information on the applications you’re interested in.
Future Directions
While the future directions specific to 3,3-Dicyclopropylpropan-1-amine are not detailed in the search results, it’s worth noting that synthetic chemistry, which includes the synthesis of compounds like 3,3-Dicyclopropylpropan-1-amine, faces many challenges such as higher selectivity, higher efficiency, environmental benignity, and sustainable energy . These challenges present opportunities for future research and development in the field.
properties
IUPAC Name |
3,3-dicyclopropylpropan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N/c10-6-5-9(7-1-2-7)8-3-4-8/h7-9H,1-6,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLGMERNHAYRSNO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(CCN)C2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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